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Compound of Interest

Compound Name: 1-Methylphenazine

Cat. No.: B086437

1-Methylphenazine: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Methylphenazine is a heterocyclic aromatic compound belonging to the phenazine family.
This document provides a detailed overview of its chemical structure, physicochemical
properties, spectroscopic data, and synthesis. It also explores the biological context of
phenazines, particularly their role in microbial processes, which is essential for understanding
the potential applications of 1-Methylphenazine in drug development and other scientific
fields.

Chemical Structure and Properties

1-Methylphenazine is characterized by a core phenazine structure, which consists of two
benzene rings fused to a pyrazine ring, with a methyl group substituted at the 1-position.

Chemical Structure:
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Figure 1. 2D structure of 1-Methylphenazine.

Table 1: Chemical Identifiers

Identifier Value

IUPAC Name 1-methylphenazine[1]

CAS Number 1016-59-7[1]

Molecular Formula CisHi1oN2[1][2]

Molecular Weight 194.23 g/mol [1]

inchl INChl=1S/C13H10N2/c1-9-5-4-8-12-13(9)15-11-
7-3-2-6-10(11)14-12/h2-8H,1H3[1][2]

InChIKey WBVSERCLMQZOBK-UHFFFAOYSA-N[1][2]

SMILES CC1=CC=CC2=NC3=CC=CC=C3N=C12[1]

Table 2: Physicochemical Properties

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b086437?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methylphenazine
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methylphenazine
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methylphenazine
https://cymitquimica.com/cas/1016-59-7/
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methylphenazine
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methylphenazine
https://cymitquimica.com/cas/1016-59-7/
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methylphenazine
https://cymitquimica.com/cas/1016-59-7/
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methylphenazine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Physical State Solid at room temperature[2] CymitQuimica
Solubility Soluble in organic solvents[2] CymitQuimica
. 0.7 yg/mLatpH 7.4 Burnham Center for Chemical
Water Solubility ) ) .
(experimental) Genomics via PubChem([1]
XLogP3-AA 3 (computed) PubChem|[1]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 1-
Methylphenazine.

NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed information about the
carbon and hydrogen framework of the molecule.

Table 3: NMR Spectroscopic Data

Chemical Shift ()

Nucleus Multiplicity Assignment
ppm
Data not available in
1H NMR
search results
Data not available in
13C NMR

search results

Note: While PubChem cites E. Breitmaier, U. Hollstein J. Org. Chem. 41, 2104 (1976) for *H
and 3C NMR data, the specific chemical shifts were not found in the provided search results.[1]

Mass Spectrometry

Mass spectrometry (MS) provides information about the mass-to-charge ratio of the molecule
and its fragments, confirming the molecular weight and offering structural clues. The mass
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spectrum for 1-Methylphenazine shows a prominent molecular ion peak.

Table 4: Mass Spectrometry Data

mlz Relative Intensity (%) Proposed Fragment
194.0 100.0 [M]* (Molecular lon)
193.0 27.4 [M-H]*

195.0 14.6 [M+H]* (Isotopic peak)
192.0 8.5 [M-2H]*

168.0 33 [M-C2H2]*

167.0 1.9 [M-HCN]*

166.0 2.3 [M-H-HCN]*

Source: ChemicalBook, MS-IW-3969[3]

Interpretation of Fragmentation: The mass spectrum is dominated by the molecular ion peak at
m/z 194, indicating a stable aromatic system. The peak at m/z 193 is likely due to the loss of a
hydrogen radical. The fragmentation pattern suggests the stability of the phenazine core.

Infrared Spectroscopy

Infrared (IR) spectroscopy is used to identify the functional groups present in a molecule based
on the absorption of infrared radiation.

Table 5: IR Spectroscopic Data
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Wavenumber (cm~?) Interpretation

~3050 Aromatic C-H stretch

~2920 Aliphatic C-H stretch (methyl group)

~1620, 1580, 1490 Aromatic C=C ring stretching

~1450 C-H bend (methyl group)

~830, 750 C-H out-of-plane bending (aromatic substitution)

Interpretation based on general IR correlation tables and the spectrum provided by
ChemicalBook.

Synthesis of 1-Methylphenazine

A common method for the synthesis of phenazine derivatives is the Wohl-Aue reaction. This
reaction involves the condensation of an aromatic nitro compound with an aniline in the
presence of a base.

Experimental Protocol: Wohl-Aue Synthesis of
Phenazine (General Procedure)

While a specific protocol for 1-Methylphenazine was not found, a general procedure for the
synthesis of the parent phenazine via the Wohl-Aue reaction is as follows. This can be adapted
for the synthesis of 1-Methylphenazine by using appropriate substituted precursors (e.g., 2-
nitrotoluene and aniline, or nitrobenzene and 3-methylaniline).

Materials:

Nitrobenzene

Aniline

Potassium hydroxide (or other strong base)

Solvent (e.g., toluene or excess aniline)
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Procedure:

¢ A mixture of nitrobenzene and aniline is heated in the presence of powdered potassium
hydroxide.

e The reaction mixture is typically refluxed for several hours.

» After cooling, the mixture is treated with water to remove the base and any water-soluble
byproducts.

e The crude product is then isolated, often by steam distillation or extraction with an organic
solvent.

 Purification is achieved through recrystallization or chromatography.

Aromatic Nitro Compound +
Aniline + Base —>| Heat/Reflux |—>| ‘Aqueous Workup |—>

Isolation of Crude Product |—>

Purification Pure Phenazine Derivative

Click to download full resolution via product page

Wohl-Aue Synthesis Workflow

Biological Activity and Signaling Pathways

Specific biological activities and signaling pathways for 1-Methylphenazine are not well-
documented in the provided search results. However, the broader class of phenazines, which
are produced by various bacteria, have well-established biological roles.

Biosynthesis of Phenazines

Phenazines are synthesized from the shikimic acid pathway, a key metabolic route in bacteria
and plants for the production of aromatic amino acids.

Phenazine Biosynthesis

»| Phenazine Core Structure P
(phz operons) (e.g., PCA, Pyocyanin)

Chorismic Acid

\/
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Shikimic Acid Pathway
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Phenazine Biosynthesis Pathway

Role in Microbial Systems

Phenazines produced by bacteria, such as Pseudomonas aeruginosa, are known to be
involved in:

e Quorum Sensing: Phenazines can act as signaling molecules that regulate gene expression
in a cell-density-dependent manner, influencing bacterial communication and coordination.[4]

 Biofilm Formation: These compounds play a role in the formation and architecture of biofilms,
which are communities of microorganisms attached to a surface.[4]

e Virulence: Some phenazines are virulence factors, contributing to the pathogenicity of certain
bacteria.[4]

» Antimicrobial Activity: Phenazines exhibit broad-spectrum antimicrobial activity against other
bacteria and fungi.

The study of 1-Methylphenazine could provide insights into more specific interactions and
mechanisms within these processes, potentially leading to the development of new
antimicrobial agents or compounds that modulate bacterial behavior.

Conclusion

1-Methylphenazine is a compound of interest with potential applications in materials science
and medicinal chemistry. This guide has summarized its fundamental chemical and physical
properties based on available data. While spectroscopic information is partially available,
further research is needed to fully elucidate its NMR characteristics and to establish detailed,
optimized synthesis protocols. The biological significance of phenazines in microbial systems
provides a strong rationale for further investigation into the specific activities and mechanisms
of action of 1-Methylphenazine, which could uncover novel therapeutic opportunities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b086437?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methylphenazine
https://cymitquimica.com/cas/1016-59-7/
https://www.chemicalbook.com/SpectrumEN_1016-59-7_IR1.htm
https://en.wikipedia.org/wiki/Pseudomonas_aeruginosa
https://www.benchchem.com/product/b086437#1-methylphenazine-chemical-structure-and-properties
https://www.benchchem.com/product/b086437#1-methylphenazine-chemical-structure-and-properties
https://www.benchchem.com/product/b086437#1-methylphenazine-chemical-structure-and-properties
https://www.benchchem.com/product/b086437#1-methylphenazine-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b086437?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

